1-benzyl-2-(benzylthio)-5-(4-methoxyphenyl)-1H-imidazole

• IUPAC Name: 1-benzyl-2-benzylsulfanyl-5-(4-methoxyphenyl)imidazole
• InChI: InChI=1S/C24H22N2OS/c1-27-22-14-12-21(13-15-22)23-16-25-24(28-18-20-10-6-3-7-11-20)26(23)17-19-8-4-2-5-9-19/h2-16H,17-18H2,1H3
• InChI Key: RILJQVPHPMWFMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2CC3=CC=CC=C3)SCC4=CC=CC=C4
• Molecular Formula: C24H22N2OS
• Molecular Weight: 386.5 g/mol

Description

1-benzyl-2-(benzylthio)-5-(4-methoxyphenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Corrosion Inhibition

1-Benzyl-2-(benzylthio)-5-(4-methoxyphenyl)-1H-imidazole derivatives have been studied for their corrosion inhibition properties. For example, 4-(4,5-bis(4-methoxyphenyl)-1H-imidazol-2-yl)phenol, a related compound, demonstrated significant corrosion inhibition efficiency, with strong adsorption following the Langmuir model and suggested mixed-type adsorption (Prashanth et al., 2021) (Prashanth et al., 2021).

Antimicrobial Activity

Imidazole derivatives including those with methoxyphenyl groups have shown potential in antimicrobial applications. In a study, compounds like 4-(4,5-diphenyl-1H-imidazole-2-yl)-2-methoxyphenyl-N-substituted aminoacetate exhibited significant in-vitro antibacterial and antifungal activity (Khanage, Mohite, & Pandhare, 2020) (Khanage, Mohite, & Pandhare, 2020).

Biological Studies

Research on 2-(4-Methoxynaphthalen-1-Yl)-1-(4-Methoxyphenyl)-1H-Phenanthro[9,10-D] Imidazole, a compound with similarities in structure, indicates the ionizable nature of the imidazole ring, contributing to pharmacokinetic characteristics important in medicine (Ramanathan, 2017) (Ramanathan, 2017).

Crystal Structure Analysis

The crystal structure of Ethyl 1-benzyl-2-(4-methoxyphenyl)-1H-benzimidazole-5-carboxylate was studied, revealing the molecular orientation and hydrogen bonding patterns, which are critical for understanding molecular interactions and stability (Naveen et al., 2016) (Naveen et al., 2016).

Anticancer Potential

Imidazole derivatives are being explored for their anticancer potential. They have shown efficacy in inducing apoptosis and cellular senescence in cancer cells, as evidenced by compounds like 2,2′-(2-(3-(cyclopentyloxy)-4-methoxyphenyl)-1-isobutyl-1H-imidazole-4,5-diyl)dipyridine (Sharma et al., 2014) (Sharma et al., 2014).

Antimalarial Activities

Studies on imidazole derivatives, such as 2-(4-methoxyphenyl)-4,5-diphenyl-1H-imidazole, have shown promising results in antimalarial activities, demonstrating the potential of these compounds in medical applications (Septiana et al., 2021) (Septiana et al., 2021).

Vibrational Spectroscopy

Vibrational spectroscopy and density functional methods have been used to analyze compounds like 2-(4-methoxyphenyl)-1H-benzo[d]imidazole, providing insights into their molecular structures and behaviors (Arslan & Algül, 2008) (Arslan & Algül, 2008).